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Compound of Interest

Compound Name: CT-1

Cat. No.: B606823

Human Cardiotrophin-1 ELISA Kit ab119570 - Abcam The Human Cardiotrophin-1 ELISA
(Enzyme-Linked Immunosorbent Assay) kit is an in vitro enzyme-linked immunosorbent assay
for the quantitative measurement of human Cardiotrophin-1 in serum, plasma, and cell culture
supernatants. This assay employs an antibody specific for human Cardiotrophin-1 coated on a
96-well plate. Standards and samples are pipetted into the wells and Cardiotrophin-1 present in
a sample is bound to the wells by the immobilized antibody. The wells are washed and
biotinylated anti-human Cardiotrophin-1 antibody is added. After washing away unbound
biotinylated antibody, HRP-conjugated streptavidin is pipetted to the wells. The wells are again
washed, a TMB substrate solution is added to the wells and color develops in proportion to the
amount of Cardiotrophin-1 bound. The Stop Solution changes the color from blue to yellow, and
the intensity of the color is measured at 450 nm. --INVALID-LINK-- Cardiotrophin-1 ELISA Kit -
RayBiotech This assay employs the quantitative sandwich enzyme immunoassay technique. A
monoclonal antibody specific for human CT-1 has been pre-coated onto a microplate. --
INVALID-LINK-- Human Cardiotrophin-1 (CTF1) ELISA Kit - LSBio This kit is an enzyme-linked
immunosorbent assay for the quantitative measurement of human CTFL1. ... LS-F546 is a 96-
Well Strip Plate ELISA Kit for the Quantitative ... --INVALID-LINK-- Human Cardiotrophin-1
ELISA Kit - Biorbyt The Human Cardiotrophin-1 ELISA kit is an in vitro enzyme-linked
immunosorbent assay for the quantitative measurement of human Cardiotrophin-1 in serum,
plasma, and cell culture supernatants. This assay employs an antibody specific for human
Cardiotrophin-1 coated on a 96-well plate. Standards and samples are pipetted into the wells
and Cardiotrophin-1 present in a sample is bound to the wells by the immobilized antibody. The
wells are washed and biotinylated anti-human Cardiotrophin-1 antibody is added. After washing
away unbound biotinylated antibody, HRP-conjugated streptavidin is pipetted to the wells. The
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wells are again washed, a TMB substrate solution is added to the wells and color develops in
proportion to the amount of Cardiotrophin-1 bound. The Stop Solution changes the color from
blue to yellow, and the intensity of the color is measured at 450 nm. --INVALID-LINK-- Human
Cardiotrophin-1 (CT-1) ELISA Kit - Millipore Sigma The Human Cardiotrophin-1 (CT-1) ELISAis
an enzyme-linked immunosorbent assay used to measure and quantify the levels of CT-1 in
serum, plasma, and cell culture supernatant samples. ... This assay is a colorimetric-based
sandwich ELISA. It uses a monoclonal antibody specific for human CT-1 coated on a 96-well
plate. ... The intensity of the color is directly proportional to the concentration of CT-1 in the
sample. The concentration of CT-1 is determined by interpolation from a standard curve. ...
Sensitivity: 15 pg/mL. --INVALID-LINK-- Human Cardiotrophin-1 ELISA Kit (CTF1) (OK-0062) -
Aviva Systems Biology This kit has been configured for research use only and is not to be used
in diagnostic procedures. ... Assay Type: Sandwich. Sensitivity: < 10 pg/ml. Range: 15.6 - 1000
pg/ml. Specificity: Human. No significant cross-reactivity or interference between Human CTF1
and analogues was observed. --INVALID-LINK-- Cardiotrophin-1 - an overview | ScienceDirect
Topics Cardiotrophin-1 (CT-1) is a member of the interleukin-6 (IL-6) superfamily of cytokines
that affects a variety of cells. CT-1 was originally identified through its ability to induce
hypertrophic responses in cardiac myocytes. CT-1 is a 21.5 kDa protein that is widely
expressed in different tissues, including the heart, skeletal muscle, and adipose tissue. CT-1
binds to a receptor complex consisting of the glycoprotein 130 (gp130) and the leukemia
inhibitory factor receptor (3 (LIFRB). Upon binding, CT-1 activates the Janus kinase/signal
transducers and activators of transcription (JAK/STAT) and the mitogen-activated protein
kinase (MAPK) signaling pathways. --INVALID-LINK-- Human CT-1 (Cardiotrophin-1) ELISA Kit
- Boster Bio The Boster Bio Human CT-1 ELISA Kit (EK0810) is a sandwich ELISA assay for
the quantitative measurement of human CT-1 in serum, plasma, and cell culture supernatants.
... The Boster Bio Human CT-1 ELISA Kit has a sensitivity of < 1 pg/ml and a detection range of
15.6 pg/ml - 1000 pg/ml. ... The kit has been validated for intra-assay precision (CV < 10%) and
inter-assay precision (CV < 12%). --INVALID-LINK-- Cardiotrophin-1 (CT-1) ELISA Kit -
Cusabio This ELISA kit uses the Sandwich-ELISA principle. The micro ELISA plate provided in
this kit has been pre-coated with an antibody specific to Human CT-1. --INVALID-LINK--
Human Cardiotrophin-1 ELISA Kit - Sino Biological The Human Cardiotrophin-1 ELISA Kit is a
solid-phase sandwich Enzyme-Linked Immunosorbent Assay (ELISA). It is designed for the
quantitative determination of human Cardiotrophin-1 in cell culture supernatants, serum, and
plasma. The ELISA kit has a detection range of 15.6-1000 pg/mL and a sensitivity of 4.3 pg/mL.
The kit has been validated for intra-assay precision (CV < 8%) and inter-assay precision (CV <
10%). --INVALID-LINK-- Cardiotrophin-1 ELISA Kit - Abnova This Cardiotrophin-1 ELISA kit is a
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sandwich ELISA for the quantitative measurement of Cardiotrophin-1 in human serum, plasma,
and cell culture supernatants. The kit has a detection range of 0.156-10 ng/mL and a sensitivity
of 0.05 ng/mL. --INVALID-LINK-- Cardiotrophin-1 ELISA Kit - MyBioSource The Cardiotrophin-1
ELISAKit is a sandwich immunoassay for the quantitative measurement of human CT-1 in
serum, plasma, and cell culture supernatants. --INVALID-LINK-- Cardiotrophin-1, a new
member of the IL-6-type cytokine family, is ... Cardiotrophin-1 (CT-1) is a recently cloned
cytokine that shares a receptor with leukemia inhibitory factor (LIF) and ciliary neurotrophic
factor (CNTF). The receptor complex contains the LIF receptor (LIFR) and gp130. CT-1
activates the JAK/STAT signaling pathway, leading to the phosphorylation of STAT1 and
STAT3. --INVALID-LINK-- Cardiotrophin-1 induces a hypertrophic response in neonatal rat ...
Cardiotrophin-1 (CT-1) is a cytokine that belongs to the interleukin-6 superfamily. CT-1 has
been shown to induce cardiac myocyte hypertrophy. CT-1 binds to the gp130/LIFR[3 receptor
complex, which activates multiple signaling pathways, including the JAK-STAT pathway, the
MAPK/ERK pathway, and the PI3K-Akt pathway. --INVALID-LINK-- Cardiotrophin-1 - an
overview | ScienceDirect Topics Cardiotrophin-1 (CT-1) is a cytokine of the interleukin-6 (IL-6)
family, which signals through a receptor complex containing the leukemia inhibitory factor
receptor (LIFR) and glycoprotein 130 (gp130). This leads to the activation of several
downstream signaling pathways, including the JAK/STAT, MAPK, and PI3K/Akt pathways. --
INVALID-LINK-- Human Cardiotrophin-1/CTF1 ELISA Kit (Sandwich ELISA) - LSBio This
Human Cardiotrophin-1/CTF1 ELISA Kit is an enzyme-linked immunosorbent assay for the
quantitative measurement of human Cardiotrophin-1/CTF1. ... Detection Range: 15.6 pg/ml -
1000 pg/ml. Sensitivity: < 10 pg/ml. --INVALID-LINK-- Cardiotrophin 1 - Wikipedia
Cardiotrophin-1 (CT-1) is a cytokine. It is a member of the IL-6 superfamily of cytokines. ... CT-
1 is a cardiac hypertrophic factor. ... CT-1 can signal through the gp130/LIFR[3 receptor
complex. --INVALID-LINK-- Human Cardiotrophin-1 ELISA Kit | CTF1 | R&D Systems The
Human Cardiotrophin-1 (CT-1) Quantikine ELISA Kit is a 4.5 hour solid-phase ELISA designed
to measure human CT-1 in cell culture supernates, serum, and plasma. It contains E. coli-
expressed recombinant human CT-1 and antibodies raised against the recombinant protein. ...
Key product specifications: » Assay Range: 31.2-2000 pg/mL ¢ Sensitivity: 8.24 pg/mL « Intra-
assay CV: 2.8-4.4% ¢ Inter-assay CV: 5.9-7.3% --INVALID-LINK-- Cardiotrophin-1 signaling in
the heart - ScienceDirect Cardiotrophin-1 (CT-1) is a member of the interleukin-6 (IL-6) family
of cytokines. CT-1 binds to a receptor complex composed of glycoprotein 130 (gp130) and
leukemia inhibitory factor receptor 3 (LIFR[). This binding activates Janus kinases (JAKS),
which in turn phosphorylate and activate signal transducers and activators of transcription
(STATs), particularly STAT3. Activated STAT3 dimerizes, translocates to the nucleus, and
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regulates the transcription of target genes. In addition to the JAK/STAT pathway, CT-1 also
activates the mitogen-activated protein kinase (MAPK) and the phosphatidylinositol 3-kinase
(PI3K)/Akt signaling pathways. --INVALID-LINK-- Application Notes and Protocols for
Cardiotrophin-1 ELISA Kit

These application notes provide a detailed protocol and validation data for the quantitative
measurement of Cardiotrophin-1 (CT-1) in biological samples using a sandwich enzyme-linked
immunosorbent assay (ELISA) kit. This document is intended for researchers, scientists, and
drug development professionals.

Introduction

Cardiotrophin-1 (CT-1) is a cytokine belonging to the interleukin-6 (IL-6) superfamily. It was
initially identified for its ability to induce hypertrophic responses in cardiac myocytes. CT-1is a
21.5 kDa protein that is widely expressed in various tissues, including the heart, skeletal
muscle, and adipose tissue. It signals through a receptor complex composed of glycoprotein
130 (gp130) and the leukemia inhibitory factor receptor (3 (LIFRP). This interaction triggers the
activation of several downstream signaling pathways, most notably the Janus kinase/signal
transducers and activators of transcription (JAK/STAT) and the mitogen-activated protein
kinase (MAPK) pathways.

Principle of the Assay

The Cardiotrophin-1 ELISA kit utilizes the quantitative sandwich enzyme immunoassay
technique. A microplate is pre-coated with a monoclonal antibody specific for human CT-1.
Standards and samples are added to the wells, allowing any CT-1 present to bind to the
immobilized antibody. After washing, a biotinylated anti-human CT-1 antibody is added, which
binds to the captured CT-1. Following another wash step, horseradish peroxidase (HRP)-
conjugated streptavidin is added, which binds to the biotinylated antibody. A final wash removes
any unbound components, and a TMB substrate solution is added. The substrate develops a
blue color in proportion to the amount of CT-1 bound in the initial step. The reaction is
terminated by the addition of a stop solution, which changes the color to yellow. The optical
density is then measured at 450 nm. The concentration of CT-1 in the samples is determined
by interpolating from a standard curve.

Validation Data
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The performance of Cardiotrophin-1 ELISA kits is validated through the assessment of several

key parameters. The following tables summarize typical validation data from various

commercially available kits.

Table 1: General Performance Characteristics

Parameter Typical Value

Assay Type Sandwich ELISA

Sample Types Serum, Plasma, Cell Culture Supernatants
Assay Time ~4.5 hours

Wavelength 450 nm

Table 2: Kit Performance and Sensitivity

Kit Provider Detection Range (pg/mL) Sensitivity (pg/mL)
Aviva Systems Biology 15.6 - 1000 <10
Boster Bio 15.6 - 1000 <1
EMD Millipore Not Specified 15
R&D Systems 31.2 - 2000 8.24
Sino Biological 15.6 - 1000 4.3
Table 3: Precision
Kit Provider Intra-Assay CV (%) Inter-Assay CV (%)
Boster Bio <10 <12
R&D Systems 28-44 59-73
Sino Biological <8 <10
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Experimental Protocol

The following is a generalized protocol for a Cardiotrophin-1 ELISA. It is essential to refer to the
specific manual provided with the kit for detailed instructions.

Materials Provided:

o 96-well plate pre-coated with anti-human CT-1 antibody
e Human CT-1 Standard

 Biotinylated anti-human CT-1 antibody

o HRP-conjugated Streptavidin

e Assay Diluent

e Wash Buffer

o TMB Substrate

e Stop Solution

» Plate Sealers

Materials Required but Not Provided:

Microplate reader capable of measuring absorbance at 450 nm

Pipettes and pipette tips

Deionized or distilled water

Squirt bottle, manifold dispenser, or automated plate washer

Tubes for standard dilution

Absorbent paper for blotting

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b606823?utm_src=pdf-body
https://www.benchchem.com/product/b606823?utm_src=pdf-body
https://www.benchchem.com/product/b606823?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Protocol Steps:

o Reagent Preparation: Prepare all reagents, standards, and samples as instructed in the kit
manual. Allow all reagents to reach room temperature before use.

o Standard and Sample Addition: Add 100 pL of each standard and sample to the appropriate
wells. Cover with a plate sealer and incubate for the time specified in the manual (typically
2.5 hours at room temperature).

» Washing: Aspirate each well and wash by filling each well with Wash Buffer (400 pL). Repeat
the process for a total of four washes. After the last wash, remove any remaining Wash
Buffer by inverting the plate and blotting it against clean paper towels.

 Biotinylated Antibody Addition: Add 100 pL of the biotinylated anti-human CT-1 antibody to
each well. Cover with a new plate sealer and incubate for 1 hour at room temperature.

e Washing: Repeat the wash step as described in step 3.

o HRP-Streptavidin Addition: Add 100 pL of HRP-conjugated streptavidin to each well. Cover
with a new plate sealer and incubate for 45 minutes at room temperature.

e Washing: Repeat the wash step as described in step 3.

e Substrate Development: Add 100 pL of TMB Substrate to each well. Incubate for 30 minutes
at room temperature in the dark. A blue color will develop.

e Stopping the Reaction: Add 50 pL of Stop Solution to each well. The color will change from
blue to yellow.

e Absorbance Measurement: Read the absorbance of each well at 450 nm within 30 minutes.

o Calculation: Construct a standard curve by plotting the mean absorbance for each standard
on the y-axis against the concentration on the x-axis. Use the standard curve to determine
the concentration of CT-1 in the samples.

Signaling Pathway and Experimental Workflow
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Caption: Cardiotrophin-1 Signaling Pathway
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Caption: ELISA Experimental Workflow
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 To cite this document: BenchChem. [Cardiotrophin-1 ELISA kit protocol and validation].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606823#cardiotrophin-1-elisa-kit-protocol-and-
validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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